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Compound of Interest

Compound Name: L-Lysine hydrate

Cat. No.: B3420689

An In-depth Technical Guide to L-Lysine Hydrate: Chemical Properties, Structure, and
Analysis

Introduction

L-Lysine is an essential a-amino acid, meaning it cannot be synthesized de novo by the human
body and must be obtained through diet or supplementation.[1][2] It serves as a fundamental
building block for protein synthesis and is crucial for numerous physiological processes,
including collagen formation, carnitine production, and calcium absorption.[1][2][3] In its solid
form, L-Lysine has a strong propensity to incorporate water, most commonly forming L-Lysine
monohydrate (CeH1aN202-H20), the focus of this guide.[4][5] This hydrated form is often
preferred in various applications due to its stability.[6][7]

This document provides a comprehensive overview of the chemical properties, structure, and
analytical methodologies for L-Lysine hydrate, tailored for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

L-Lysine hydrate is typically a white to off-white or pale yellow crystalline powder.[3][6][8] It is
highly soluble in water but insoluble in common neutral solvents like ethanol and ether.[9][10]
[11] The compound is stable under recommended storage conditions (room temperature or 2-
8°C, sealed, away from moisture) but is incompatible with strong oxidizing agents, acids, and
alkalis.[9][12][13]
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Quantitative Data Summary

The key chemical and physical properties of L-Lysine and its monohydrate form are
summarized in the table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

Identifiers

CAS Number 39665-12-8 (Monohydrate) [3][14]

56-87-1 (Anhydrous L-Lysine) [10][15]

EC Number 200-294-2 [9][12]

PubChem CID 16211825 (Monohydrate) [16]

Molecular Information

Molecular Formula CeH14N202-H20 or CeH1sN203  [3][14][16]

Molecular Weight 164.20 g/mol (Monohydrate) [14][16][17]

146.19 g/mol (Anhydrous

Basis) [9][10][18]

Physical Properties

Appearance White to pale yellow crystalline Gl6IE]
powder

Melting Point ~207215 7 (Wi I 7]
decomposition)

Solubility in Water >1500 g/L; Very freely soluble [9][10]

Bulk Density 366 kg/m 3 9]

Chemical Properties

pKa Values (Anhydrous) pKai: 2.18 (carboxyl) [10]

pKz: 8.95 (a-amino) [10]

pKs: 10.53 (e-amino) [10]

pH of Solution

9.0 - 10.5 (80 g/L in H20 at 20
OC)

[°]

Specific Optical Rotation

+23° to +27° ([a]?°/D, c=2 in
1N HCI)

[6]i8]
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+22° ([aJ2/D, c=2 in 6M HCI) [18]

Storage

Room Temperature or +2°C to
Recommended Temperature goC [61191[12]
+ o

Chemical Structure

L-Lysine is an aliphatic, basic amino acid. Its structure features a central chiral alpha-carbon
bonded to an a-amino group, a carboxyl group, a hydrogen atom, and a side chain containing a
four-carbon aliphatic chain terminated by an e-amino group.

Stereochemistry and Zwitterionic Form

The "L" designation refers to the stereochemical configuration of the a-amino group, which is
on the left in a Fischer projection. In solid form and at physiological pH, L-Lysine exists as a
zwitterion, where the acidic carboxyl group is deprotonated (-COO~) and the basic amino
groups are protonated (-NHs*).

Crystalline Structure

Under ambient conditions, L-Lysine readily forms hydrate phases. Two have been identified: L-
Lysine hemihydrate and L-Lysine monohydrate.[4] The monohydrate consists of one molecule
of L-Lysine for every one molecule of water within its crystal lattice.[3][14] This incorporated
water can influence the compound's stability and solubility characteristics.[3]

Structure Representations:
« SMILES (Monohydrate):N--INVALID-LINK--=0)CCCCN.O[3][20]

« InChl (Monohydrate):InChi=1S/C6H14N202.H20/c7-4-2-1-3-5(8)6(9)10:/h5H,1-4,7-8H2,
(H,9,10);1H2/t5-;/m0./s1[3][9]

Experimental Protocols and Characterization

The characterization of L-Lysine hydrate involves a combination of titration, spectroscopic,
and chromatographic techniques to confirm its identity, purity, and other properties.
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General Workflow for Characterization

The following diagram illustrates a typical workflow for the comprehensive analysis of an L-
Lysine hydrate sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [L-Lysine hydrate chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3420689#l-lysine-hydrate-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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